Cas no 19090-04-1 (Chroman-3-one)

• Product Name: Chroman-3-one
• CAS No: 19090-04-1
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD09996937
• CID: 51218
• PubChem ID: 11137321
• Update Time: 2025-08-03

Chroman-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Chromanone
• Chroman-3-one
• 2H-1-Benzopyran-3(4H)-one
• 4H-chromen-3-one
• 2H-chromen-3(4H)-one
• 3-Chromanone(7CI,8CI)
• A813455
• DS-18057
• EN300-43451
• 19090-04-1
• SHHLMGCHMMCOOS-UHFFFAOYSA-N
• DTXSID60456483
• SCHEMBL3962887
• CS-0448978
• SCHEMBL11075399
• MFCD09996937
• 3,4-dihydro-2H-1-benzopyran-3-one
• FT-0652586
• F53084
• AKOS015915214
• 2H-Chromen-3-ol, AldrichCPR
• DB-014733

• MDL： MFCD09996937
• Inchi： 1S/C9H8O2/c10-8-5-7-3-1-2-4-9(7)11-6-8/h1-4H,5-6H2
• InChI Key： SHHLMGCHMMCOOS-UHFFFAOYSA-N
• SMILES： O1CC(CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.197
• Melting Point: No data available
• Boiling Point: 281.452 °C at 760 mmHg
• Flash Point: 281.452 °C at 760 mmHg
• Refractive Index: 1.562
• PSA: 26.30000
• LogP: 1.19060

Chroman-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans